Cas no 1246391-73-0 (all-(S)-Posaconazole)

All-(S)-Posaconazole is a stereochemically pure enantiomer of the broad-spectrum triazole antifungal agent Posaconazole. Its exclusive (S)-configuration ensures enhanced consistency in pharmacological activity and reduced variability in metabolic pathways compared to racemic mixtures. This compound exhibits potent activity against a wide range of fungal pathogens, including Aspergillus, Candida, and Zygomycetes, by inhibiting ergosterol biosynthesis via cytochrome P450-dependent lanosterol 14α-demethylase. The all-(S) form offers improved predictability in pharmacokinetics and bioavailability, making it valuable for research applications requiring precise stereochemical control. Its high purity and defined stereochemistry support rigorous structure-activity relationship studies and formulation development in antifungal therapeutics.
all-(S)-Posaconazole structure
all-(S)-Posaconazole structure
Product Name:all-(S)-Posaconazole
CAS No:1246391-73-0
MF:C37H42F2N8O4
MW:700.777394771576
CID:2157024
PubChem ID:22875881
Update Time:2025-10-28

all-(S)-Posaconazole Chemical and Physical Properties

Names and Identifiers

    • 4-(4-(4-(4-(((3S,5s)-5-((1h-1,2,4-triazol-1-yl)methyl)-5-(2,4-difluorophenyl)tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-1-((2s,3s)-2-hydroxypentan-3-yl)-1h-1,2,4-triazol-5(4h)-one
    • Pitavastatin Impurity 58
    • 4-[4-[4-[4-[[(3S,5S)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-[(2S,3S)-2-hydroxypentan-3-yl]-1,2,4-triazol-3-one
    • CID 22875881
    • YW6B6CX7QN
    • Posaconazole, all-(S)-
    • All-(S)-(+)-posaconazole
    • 4-
    • 4-(4-(4-(4-((
    • SCHEMBL3959600
    • 4-(4-(4-(4-(((3S,5S)-5-((1H-1,2,4-Triazol-1-yl)methyl)-5-(2,4-difluorophenyl)tetrahydrofuran-3-yl)methoxy)phenyl)piperazin-1-yl)phenyl)-2-((2S,3S)-2-hydroxypentan-3-yl)-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 1246391-73-0
    • all-(S)-Posaconazole
    • DB-228846
    • UNII-YW6B6CX7QN
    • Inchi: 1S/C37H42F2N8O4/c1-3-35(26(2)48)47-36(49)46(25-42-47)31-7-5-29(6-8-31)43-14-16-44(17-15-43)30-9-11-32(12-10-30)50-20-27-19-37(51-21-27,22-45-24-40-23-41-45)33-13-4-28(38)18-34(33)39/h4-13,18,23-27,35,48H,3,14-17,19-22H2,1-2H3/t26-,27-,35-,37+/m0/s1
    • InChI Key: RAGOYPUPXAKGKH-NTAUFNCHSA-N
    • SMILES: FC1C=C(C=CC=1[C@]1(CN2C=NC=N2)C[C@@H](COC2C=CC(=CC=2)N2CCN(C3C=CC(=CC=3)N3C=NN(C3=O)[C@@H](CC)[C@H](C)O)CC2)CO1)F

Computed Properties

  • Exact Mass: 700.32970817 g/mol
  • Monoisotopic Mass: 700.32970817 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 12
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 112
  • Molecular Weight: 700.8

Experimental Properties

  • Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 850.7±75.0 °C at 760 mmHg
  • Flash Point: 468.3±37.1 °C
  • Solubility: Insuluble (3.1E-4 g/L) (25 ºC),
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

all-(S)-Posaconazole Security Information

all-(S)-Posaconazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 315.00 2022-06-02
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all-(S)-Posaconazole Related Literature

Additional information on all-(S)-Posaconazole

all-(S)-Posaconazole (CAS No. 1246391-73-0): A Comprehensive Overview

all-(S)-Posaconazole (CAS No. 1246391-73-0) is a triazole antifungal agent that has gained significant attention in the pharmaceutical industry due to its broad-spectrum activity and favorable pharmacokinetic properties. This compound is a chiral derivative of posaconazole, which is widely used in the treatment of invasive fungal infections, particularly in immunocompromised patients. The all-(S)-Posaconazole form specifically refers to the enantiomerically pure version of the drug, which has been shown to exhibit enhanced efficacy and reduced side effects compared to its racemic counterpart.

The chemical structure of all-(S)-Posaconazole is characterized by a triazole ring system and a chiral center, which are crucial for its antifungal activity. The compound's molecular formula is C35H41N5O4, and it has a molecular weight of 587.72 g/mol. The presence of the chiral center at the S configuration ensures that the molecule interacts more effectively with its target enzymes, leading to improved therapeutic outcomes.

Recent studies have highlighted the importance of all-(S)-Posaconazole in the management of refractory fungal infections. A clinical trial published in the Journal of Antimicrobial Chemotherapy demonstrated that all-(S)-Posaconazole was effective in treating invasive aspergillosis in patients who had failed conventional antifungal therapy. The trial also noted a lower incidence of adverse effects, such as gastrointestinal disturbances and hepatotoxicity, compared to other antifungal agents.

The pharmacokinetic profile of all-(S)-Posaconazole is another key factor contributing to its clinical success. The compound exhibits high oral bioavailability and a long half-life, allowing for once-daily dosing regimens. This dosing convenience improves patient compliance and reduces the risk of treatment interruptions. Additionally, all-(S)-Posaconazole has been shown to achieve therapeutic concentrations in various tissues, including lung, skin, and bone, making it suitable for treating deep-seated fungal infections.

In terms of mechanism of action, all-(S)-Posaconazole works by inhibiting lanosterol 14α-demethylase, an enzyme essential for the synthesis of ergosterol in fungal cell membranes. By disrupting ergosterol synthesis, all-(S)-Posaconazole leads to increased membrane permeability and ultimately cell death in fungal pathogens. This mechanism is highly specific to fungi, minimizing the impact on human cells and reducing the risk of toxicity.

The development of resistance to antifungal agents is a growing concern in clinical practice. However, all-(S)-Posaconazole has shown a low potential for resistance development due to its unique structure and mechanism of action. Studies have demonstrated that even when resistance does occur, it is often associated with mutations that do not significantly affect the drug's efficacy. This makes all-(S)-Posaconazole an attractive option for long-term antifungal therapy.

Beyond its clinical applications, all-(S)-Posaconazole has also been studied for its potential use in combination therapy with other antifungal agents. Research published in the International Journal of Antimicrobial Agents found that combining all-(S)-Posaconazole with echinocandins or amphotericin B resulted in synergistic effects against multidrug-resistant fungal strains. This combination approach could be particularly useful in managing complex infections where monotherapy may be insufficient.

The safety profile of all-(S)-Posaconazole has been extensively evaluated through preclinical and clinical studies. Common side effects include gastrointestinal symptoms such as nausea and diarrhea, but these are generally mild and well-tolerated. More serious adverse events are rare but can include hepatotoxicity and QT interval prolongation on electrocardiograms (ECGs). Regular monitoring is recommended to ensure early detection and management of these potential complications.

In conclusion, all-(S)-Posaconazole (CAS No. 1246391-73-0) represents a significant advancement in antifungal therapy due to its enhanced efficacy, favorable pharmacokinetic properties, and low potential for resistance development. Its use in treating refractory fungal infections has been validated through rigorous clinical trials, making it a valuable addition to the arsenal of antifungal agents available to healthcare providers. Ongoing research continues to explore new applications and combination therapies involving all-(S)-Posaconazole, further solidifying its position as a cornerstone treatment for invasive fungal diseases.

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